Cas no 62234-28-0 (Nα-Tosyl-D-α,β-diaminopropionic Acid)

• Product Name: Nα-Tosyl-D-α,β-diaminopropionic Acid
• CAS No: 62234-28-0
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 453233
• PubChem ID: 1715029
• Update Time: 2025-04-19

Nα-Tosyl-D-α,β-diaminopropionic Acid Chemical and Physical Properties

Names and Identifiers

• D-Alanine, 3-amino-N-[(4-methylphenyl)sulfonyl]-
• Nα-Tosyl-D-α,β-diaminopropionic Acid
• 3-AMino-2-p-toluenesulfonaMido-D-propionic Acid
• NA-TOSYL-D-A,ß-DIAMINOPROPIONIC ACID
• Nα-Tosyl-D-α,β-diami
• NCGC00013893
• (2R)-3-azaniumyl-2-[(4-methylphenyl)sulfonylamino]propanoate
• NCIStruc2_000448
• (2R)-3-AMINO-2-(4-METHYLBENZENESULFONAMIDO)PROPANOIC ACID
• NCIStruc1_000542
• 21753-19-5
• N alpha -Tosyl-D- alpha , beta -diaminopropionic Acid
• CCG-36680
• NCI85420
• AKOS030254269
• DTXSID40364931
• NCGC00013893-02
• 3-Amino-N-(4-methylbenzene-1-sulfonyl)-D-alanine
• N?-Tosyl-D-?,?-diaminopropionic Acid
• 62234-28-0
• NSC-85420
• (2R)-3-amino-2-[(4-methylphenyl)sulfonylamino]propanoic acid
• NCGC00097003-01
• CHEMBL1488171
• 3-Amino-N-[(4-methylphenyl)sulfonyl]-D-alanine
• (R)-3-Amino-2-(4-methylphenylsulfonamido)propanoic acid

• Inchi： 1S/C10H14N2O4S/c1-7-2-4-8(5-3-7)17(15,16)12-9(6-11)10(13)14/h2-5,9,12H,6,11H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： NOFBBVASBDIESZ-SECBINFHSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@@H](C(=O)O)CN)(=O)=O

Computed Properties

• Exact Mass: 258.06752
• Monoisotopic Mass: 258.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: -2.3

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 469.7±55.0 °C(Predicted)
• PSA: 109.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds